1-Hydroxy-5-(4-methoxyphenyl)-1-phenylpenta-1,4-dien-3-one

• CAS No.: 61859-09-4
• Molecular Formula: C18H16O3
• Molecular Weight: 280.3 g/mol
• IUPAC Name: 1-hydroxy-5-(4-methoxyphenyl)-1-phenylpenta-1,4-dien-3-one
• InChI: InChI=1S/C18H16O3/c1-21-17-11-8-14(9-12-17)7-10-16(19)13-18(20)15-5-3-2-4-6-15/h2-13,20H,1H3
• InChI Key: HQHSSKQESDENPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)C=C(C2=CC=CC=C2)O

Description

1-Hydroxy-5-(4-methoxyphenyl)-1-phenylpenta-1,4-dien-3-one is an organic compound with a complex structure that includes both hydroxy and methoxy functional groups

Preparation Methods

The synthesis of 1-Hydroxy-5-(4-methoxyphenyl)-1-phenylpenta-1,4-dien-3-one can be achieved through several synthetic routes. One common method involves the condensation of appropriate aldehydes and ketones under basic conditions, followed by cyclization and subsequent functional group modifications. Industrial production methods often involve optimized reaction conditions to maximize yield and purity, including the use of catalysts and controlled temperature and pressure conditions .

Chemical Reactions Analysis

1-Hydroxy-5-(4-methoxyphenyl)-1-phenylpenta-1,4-dien-3-one undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or other reduced forms.

Substitution: The hydroxy and methoxy groups can be substituted with other functional groups using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

1-Hydroxy-5-(4-methoxyphenyl)-1-phenylpenta-1,4-dien-3-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s biological activity is studied for potential therapeutic applications.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Hydroxy-5-(4-methoxyphenyl)-1-phenylpenta-1,4-dien-3-one involves its interaction with specific molecular targets and pathways. The hydroxy and methoxy groups play a crucial role in its binding affinity and reactivity with biological molecules. The compound can modulate various biochemical pathways, leading to its observed effects .

Comparison with Similar Compounds

1-Hydroxy-5-(4-methoxyphenyl)-1-phenylpenta-1,4-dien-3-one can be compared with similar compounds such as:

• 1-Hydroxy-5-methyl-4-phenyl-1H-imidazole-2-carboxylate
• Phenazine derivatives These compounds share structural similarities but differ in their functional groups and specific applications. The unique combination of hydroxy and methoxy groups in this compound contributes to its distinct chemical and biological properties .